Ethyl 5-chloro-1-benzothiophene-2-carboxylate

• IUPAC Name: ethyl 5-chloro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H9ClO2S/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,2H2,1H3
• InChI Key: KWUWHICWCSVHOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)C=CC(=C2)Cl
• Molecular Formula: C11H9ClO2S
• Molecular Weight: 240.71 g/mol

Description

Ethyl 5-chloro-1-benzothiophene-2-carboxylate is a chemical compound with the molecular formula C11H9ClO2S. It is also known as Ethyl 5-chloro-1-benzothiophene-2-carboxylate or Benzo[b]thiophene-2-carboxylic acid, 5-chloro-, ethyl ester.

Synthesis Analysis

The synthesis of benzothiophenes, including Ethyl 5-chloro-1-benzothiophene-2-carboxylate, can be achieved through an aryne reaction with alkynyl sulfides. This process involves the nucleophilic attack of the sulfur or carbon of alkynyl sulfides to electrophilic aryne intermediates followed by ring-closure.

Molecular Structure Analysis

The molecular structure of Ethyl 5-chloro-1-benzothiophene-2-carboxylate consists of a benzothiophene ring, which is a fused ring system made up of a benzene ring and a thiophene ring. The compound also has a carboxylate group attached to the benzothiophene ring.

Physical And Chemical Properties Analysis

Ethyl 5-chloro-1-benzothiophene-2-carboxylate has a molecular weight of 240.71. The compound is typically stored in a refrigerated environment.

Scientific Research Applications

Synthesis and Anticancer Activity

Ethyl 5-chloro-1-benzothiophene-2-carboxylate derivatives have been studied for their potential anticancer properties. For instance, a series of novel thiophene and benzothiophene derivatives, including ethyl 5-chloro-1-benzothiophene-2-carboxylate, were synthesized and evaluated for their anti-proliferative activity against various tumor cell lines, showing promise as cytotoxic agents (Mohareb, Abdallah, Helal, & Shaloof, 2016).

Antibacterial and Antifungal Properties

Compounds derived from ethyl 5-chloro-1-benzothiophene-2-carboxylate have been explored for their antimicrobial properties. A study synthesized and evaluated various derivatives for their antibacterial and antifungal activities, highlighting the potential of these compounds in treating microbial infections (Narayana, Ashalatha, Raj, & Kumari, 2006).

Photophysical and Photochemical Properties

The photophysical properties of ethyl 5-chloro-1-benzothiophene-2-carboxylate derivatives have been investigated, particularly in the context of photochemical reactions and singlet oxygen activation. These studies are crucial for understanding the behavior of these compounds under light exposure, which can have applications in photochemistry and materials science (Amati et al., 2010).

Synthesis of Novel Compounds

Research has focused on synthesizing novel compounds using ethyl 5-chloro-1-benzothiophene-2-carboxylate as a starting material. This includes the creation of various heterocyclic compounds with potential pharmacological applications, demonstrating the versatility of ethyl 5-chloro-1-benzothiophene-2-carboxylate in organic synthesis (Shipilovskikh, Shipilovskikh, & Rubtsov, 2014).

Future Directions

Benzothiophene derivatives, including Ethyl 5-chloro-1-benzothiophene-2-carboxylate, have potential applications in various research fields, including pharmaceutical sciences and materials chemistry. They are considered promising scaffolds for further optimization towards the development of new anticancer agents.